1-Cyclopentene-1-carboxylic acid, 2-(phenylamino)-, ethyl ester

• CAS No.: 52909-66-7
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: ethyl 2-anilinocyclopentene-1-carboxylate
• InChI: InChI=1S/C14H17NO2/c1-2-17-14(16)12-9-6-10-13(12)15-11-7-4-3-5-8-11/h3-5,7-8,15H,2,6,9-10H2,1H3
• InChI Key: RNDODFVKQYVWSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(CCC1)NC2=CC=CC=C2

Description

1-Cyclopentene-1-carboxylic acid, 2-(phenylamino)-, ethyl ester is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of aniline (6.0 g, 64.5 mmol), ethyl cyclopentanone-2-carboxylate (Aldrich Chemicals) (10.0 g, 64.1 mmol) and calcium chloride (7.6 g, 68.5 mmol) in THF (100 ml) was heated under reflux for 24 hours. After being allowed to cool, the suspension was filtered and the solvent was removed from the filtrate under reduced pressure. Kugelrohr distillation of the residue (125° C., 0.02 mmHg) gave the title product as a pale yellow liquid.